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This document provides essential safety, handling, and disposal protocols for 1-Bromo-3-
(difluoromethoxy)benzene (CAS No. 262587-05-3), a key intermediate in pharmaceutical and

agrochemical synthesis. Adherence to these guidelines is critical for ensuring the safety of

laboratory personnel and minimizing environmental impact. This guide is intended for

researchers, scientists, and professionals in the drug development and chemical industries.

Essential Safety and Handling Information
1-Bromo-3-(difluoromethoxy)benzene is a colorless to light yellow liquid.[1] While specific

toxicity data for this compound is not readily available, closely related halogenated aromatic

ethers are known to be irritants and potentially harmful. Therefore, it is crucial to handle this

chemical with appropriate safety precautions.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, should be worn.

Skin Protection: A lab coat or chemical-resistant apron is required.
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Respiratory Protection: Work should be conducted in a well-ventilated area, preferably a

chemical fume hood. If ventilation is inadequate, a respirator with an organic vapor cartridge

may be necessary.

Handling and Storage:

Avoid contact with skin and eyes.

Do not inhale vapors or mists.

Keep away from heat, sparks, and open flames.

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Quantitative Data Summary
The following table summarizes the known physical and chemical properties of 1-Bromo-3-
(difluoromethoxy)benzene and the GHS hazard classifications of a closely related compound,

which should be considered as potential hazards.
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Property Value Reference

Chemical Name
1-Bromo-3-

(difluoromethoxy)benzene

CAS Number 262587-05-3 [1]

Molecular Formula C₇H₅BrF₂O [1]

Molecular Weight 223.02 g/mol [1]

Appearance
Colorless to light yellow clear

liquid
[1]

Density 1.585 - 1.63 g/mL at 25 °C [1][2]

Boiling Point 196-197 °C [1][2]

Refractive Index n20/D 1.502 [2]

GHS Hazard Statements (for

1-Bromo-3-

(trifluoromethoxy)benzene)

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye

irritation H335: May cause

respiratory irritation

Based on data for a

structurally similar compound.

[3]

GHS Pictograms (for 1-Bromo-

3-(trifluoromethoxy)benzene)
Irritant

Based on data for a

structurally similar compound.

[3]

Experimental Protocols: Spill and Waste Disposal
Spill Response Protocol:

Evacuate: Immediately clear the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated to disperse any vapors.

Contain: Use a non-combustible absorbent material, such as sand or vermiculite, to contain

the spill.
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Collect: Carefully collect the absorbed material into a designated, labeled, and sealed

container for hazardous waste.

Decontaminate: Clean the spill area thoroughly with a suitable solvent, collecting all cleaning

materials as hazardous waste.

Report: Report the spill to the appropriate environmental health and safety (EHS)

department.

Waste Disposal Protocol:

The primary method for the disposal of 1-Bromo-3-(difluoromethoxy)benzene and

contaminated materials is through a licensed hazardous waste disposal facility.

Segregation: Collect waste 1-Bromo-3-(difluoromethoxy)benzene and any contaminated

materials (e.g., pipette tips, absorbent pads, gloves) in a dedicated, compatible, and clearly

labeled hazardous waste container. Halogenated organic waste should be collected

separately from non-halogenated waste.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "1-Bromo-3-(difluoromethoxy)benzene," and the appropriate hazard

pictograms.

Storage: Store the sealed waste container in a designated, well-ventilated, and secure

hazardous waste accumulation area. Keep away from ignition sources.

Disposal: Arrange for the collection of the hazardous waste by a licensed and approved

waste disposal contractor. Provide the contractor with the Safety Data Sheet (SDS) for the

compound. Disposal must be in accordance with all local, state, and federal regulations. Do

not dispose of this chemical down the drain or in regular trash.

Disposal Workflow
The following diagram outlines the logical steps for the proper disposal of 1-Bromo-3-
(difluoromethoxy)benzene.
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Caption: Logical workflow for the proper disposal of 1-Bromo-3-(difluoromethoxy)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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